Cas no 2137672-65-0 (5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester)
5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester
-
- Inchi: 1S/C13H11F3N2O2S/c1-3-20-12(19)10-7(2)18-11(21-10)8-4-5-9(17-6-8)13(14,15)16/h4-6H,3H2,1-2H3
- InChI Key: BJFXJSFKYMGGQH-UHFFFAOYSA-N
- SMILES: S1C(C(OCC)=O)=C(C)N=C1C1=CC=C(C(F)(F)F)N=C1
5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-370431-0.05g |
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate |
2137672-65-0 | 95.0% | 0.05g |
$600.0 | 2025-03-18 | |
| Enamine | EN300-370431-0.1g |
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate |
2137672-65-0 | 95.0% | 0.1g |
$783.0 | 2025-03-18 | |
| Enamine | EN300-370431-0.25g |
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate |
2137672-65-0 | 95.0% | 0.25g |
$1118.0 | 2025-03-18 | |
| Enamine | EN300-370431-0.5g |
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate |
2137672-65-0 | 95.0% | 0.5g |
$1760.0 | 2025-03-18 | |
| Enamine | EN300-370431-1.0g |
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate |
2137672-65-0 | 95.0% | 1.0g |
$2257.0 | 2025-03-18 | |
| Enamine | EN300-370431-2.5g |
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate |
2137672-65-0 | 95.0% | 2.5g |
$4424.0 | 2025-03-18 | |
| Enamine | EN300-370431-5.0g |
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate |
2137672-65-0 | 95.0% | 5.0g |
$6545.0 | 2025-03-18 | |
| Enamine | EN300-370431-10.0g |
ethyl 4-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazole-5-carboxylate |
2137672-65-0 | 95.0% | 10.0g |
$9704.0 | 2025-03-18 |
5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester
Research Brief on 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester (CAS: 2137672-65-0)
The compound 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester (CAS: 2137672-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural features of this thiazole derivative, which incorporates a trifluoromethylpyridine moiety. The presence of the trifluoromethyl group is known to enhance metabolic stability and bioavailability, making this compound a promising candidate for further pharmacological evaluation. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields.
In vitro studies have demonstrated that 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester exhibits notable inhibitory activity against a range of kinase targets, particularly those involved in inflammatory and oncogenic pathways. Preliminary data suggest that this compound may serve as a lead structure for the development of novel kinase inhibitors with improved selectivity and potency profiles.
Further investigations into the mechanism of action have revealed that this compound interacts with the ATP-binding site of specific kinases, thereby modulating their enzymatic activity. Molecular docking studies have provided insights into the key interactions between the compound and its target proteins, offering a structural basis for future optimization efforts.
In addition to its kinase inhibitory properties, recent reports have explored the potential of this compound in other therapeutic areas, such as antimicrobial and antiviral applications. Early-stage studies indicate that it may exhibit broad-spectrum activity against certain bacterial and viral strains, although further validation is required to confirm these findings.
Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry will be crucial to advancing this compound through the drug discovery pipeline.
In conclusion, 5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester represents a versatile and pharmacologically interesting scaffold with multiple potential applications. Continued research into its biological activities and synthetic accessibility will be essential to unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary approaches in translating chemical discoveries into viable drug candidates.
2137672-65-0 (5-Thiazolecarboxylic acid, 4-methyl-2-[6-(trifluoromethyl)-3-pyridinyl]-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)